N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C17H13N3O3S2/c1-22-11-5-6-12(23-2)15-14(11)19-17(25-15)20-16(21)9-3-4-10-13(7-9)24-8-18-10/h3-8H,1-2H3,(H,19,20,21)
• InChI Key: FYDHLFSZBNQECX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C17H13N3O3S2
• Molecular Weight: 371.4 g/mol

Description

“N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Antimicrobial and Antioxidant Properties
Benzothiazole derivatives have been synthesized for their potential antimicrobial and antioxidant activities. For example, a series of N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide was synthesized, showing promising antimicrobial activity against tested microorganisms and notable radical scavenging and ferrous ion chelating activity (Sindhe et al., 2016). This indicates that benzothiazole derivatives can serve as potent biological agents with potential applications in developing new antimicrobial and antioxidant compounds.

Corrosion Inhibition
Benzothiazole derivatives have also been explored for their corrosion inhibiting effects. A study demonstrated that certain benzothiazole compounds provide high inhibition efficiencies against steel corrosion in acidic solutions, suggesting their utility in corrosion protection applications (Hu et al., 2016). These compounds can be adsorbed onto metal surfaces, offering a physical and chemical barrier against corrosion.

Diuretic Activity
Research has shown that certain biphenyl benzothiazole-2-carboxamide derivatives exhibit diuretic activity in vivo, indicating their potential as diuretics (Yar & Ansari, 2009). This suggests that benzothiazole derivatives could be explored further for their therapeutic applications in conditions requiring diuresis.

Biosensor Development
Polyamic acids containing benzothiazole (BT) pendent groups have been synthesized and applied in the development of enzyme-free hydrogen peroxide biosensors. These biosensors demonstrated rapid response times and high sensitivity, indicating the potential of benzothiazole derivatives in biosensor technology (Hua et al., 2011).

Cytotoxic and EGFR Inhibitory Activity
A novel series of benzo[d]thiazole-2-carboxamide derivatives have been designed, synthesized, and evaluated for cytotoxicity against cancer cell lines expressing high levels of the epidermal growth factor receptor (EGFR). Several compounds showed moderate to excellent potency, suggesting their potential as EGFR inhibitors and anticancer agents (Zhang et al., 2017).